Cas no 956453-12-6 (1-BENZYL-3-(4-METHYLPHENYL)-1H-PYRAZOLE-4-CARBOXYLIC ACID)

• Product Name: 1-BENZYL-3-(4-METHYLPHENYL)-1H-PYRAZOLE-4-CARBOXYLIC ACID
• CAS No: 956453-12-6
• MF: C₁₈H₁₆N₂O₂
• MW: 292.331844329834
• CID: 844677
• PubChem ID: 2463142
• Update Time: 2025-04-19

1-BENZYL-3-(4-METHYLPHENYL)-1H-PYRAZOLE-4-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• 1-BENZYL-3-(4-METHYLPHENYL)-1H-PYRAZOLE-4-CARBOXYLIC ACID
• 1-benzyl-3-(4-methylphenyl)pyrazole-4-carboxylic Acid
• HMS2766K16
• 1-Benzyl-3-(p-tolyl)-1H-pyrazole-4-carboxylic acid
• J-504271
• CS-0224120
• MLS000760570
• SMR000369838
• Z57981098
• 3-(4-Methylphenyl)-1-(phenylmethyl)-1H-pyrazole-4-carboxylic acid
• CHEMBL1732531
• AKOS027427197
• AB00663643-02
• DTXSID901168484
• EN300-11787
• 1-Benzyl-3-(p-tolyl)-1H-pyrazole-4-carboxylicacid
• 956453-12-6
• G31889

• MDL： MFCD06375940
• Inchi： 1S/C18H16N2O2/c1-13-7-9-15(10-8-13)17-16(18(21)22)12-20(19-17)11-14-5-3-2-4-6-14/h2-10,12H,11H2,1H3,(H,21,22)
• InChI Key： LPXNEXTXAIVFDK-UHFFFAOYSA-N
• SMILES： OC(C1=CN(CC2C=CC=CC=2)N=C1C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 292.121177757g/mol
• Monoisotopic Mass: 292.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 157-159 °C
• Boiling Point: 487.1±33.0 °C at 760 mmHg
• Flash Point: 248.4±25.4 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

1-BENZYL-3-(4-METHYLPHENYL)-1H-PYRAZOLE-4-CARBOXYLIC ACID Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles